Cas no 19454-90-1 (17alpha-Hydroxypregnenolone)

17alpha-Hydroxypregnenolone structure
17alpha-Hydroxypregnenolone structure
Product Name:17alpha-Hydroxypregnenolone
CAS No:19454-90-1
MF:C21H32O3
MW:332.476986885071
CID:123576
Update Time:2023-08-02

17alpha-Hydroxypregnenolone Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one,3,17-dihydroxy-, (3b,17a)- (9CI)
    • 17alpha-Hydroxypregnenolone
    • 17-Hydroxypregnenolone
    • 17-OH-pregnenolone
    • 17-alpha-Hydroxypregnenolone
    • 17a-Hydroxypregnenolone
    • 17-Hydroxy-delta5-pregnenolone
    • JERGUCIJOXJXHF-TVWVXWENSA-N
    • 77ME40334S
    • Inchi: 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
    • InChI Key: JERGUCIJOXJXHF-TVWVXWENSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 596
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Uncertain
  • Solubility: Uncertain

17alpha-Hydroxypregnenolone Related Literature

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